2-Amino-6-(3-methoxy-anilino)purine-d3

• Molecular Formula: C12H12N6O
• Molecular Weight: 259.28 g/mol
• InChI: InChI=1S/C12H12N6O/c1-19-8-4-2-3-7(5-8)16-11-9-10(15-6-14-9)17-12(13)18-11/h2-6H,1H3,(H4,13,14,15,16,17,18)/i1D3
• InChIKey: VYIBHYMWGFDSDR-FIBGUPNXSA-N

2-Amino-6-(3-methoxy-anilino)purine-d3 – Deuterated CKX Inhibitor Standard

2-Amino-6-(3-methoxy-anilino)purine-d3 [N6-(3-Methoxy-d3-phenyl)-7H-purine-2,6-diamine, molecular formula C12H9D3N6O, molecular weight 259.28 g/mol] is the stable isotope-labeled analog of 2-Amino-6-(3-methoxyanilino)purine (CAS 1089014-55-0, molecular weight 256.26 g/mol), a 2,6-disubstituted purine belonging to the 6-anilinopurine class of cytokinin oxidase/dehydrogenase (CKX) inhibitors [1]. The deuterium label is incorporated at the methoxy group of the 3-methoxyanilino substituent, resulting in a +3 Da mass shift [2]. The parent compound is a weak inhibitor of Arabidopsis thaliana CKX2 (AtCKX2, EC 1.5.99.12), with a reported IC50 of 27,000 nM in a heterologous Saccharomyces cerevisiae expression system [3]. This compound class has been explored for plant biotechnology applications through modulation of endogenous cytokinin levels [4].

● Stable isotope-labeled CKX inhibitor standard for quantitative LC-MS/MS workflows

● OCD3 labeling provides +3 Da mass shift for isotopic discrimination in bioanalysis

● Supports plant biotechnology research through cytokinin pathway studies

• [1] PubChem. 2-Amino-6-(3-methoxyanilino)purine, CID 25169484. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/2-Amino-6-_3-methoxyanilino_purine View Source
• [2] MedChemExpress. 2-Amino-6-(3-methoxy-anilino)purine-d3 product page. https://www.medchemexpress.eu/2-amino-6-3-methoxy-anilino-purine-d3.html View Source
• [3] BindingDB. BDBM50274554 (2-Amino-6-(3-methoxyanilino)purine | CHEMBL446025), IC50 data for Cytokinin dehydrogenase 2 (Arabidopsis thaliana). https://www.bindingdb.org/rwd/bind/chemsearch/marvin/MolStructure.jsp?monomerid=50274554 View Source
• [4] Zatloukal M, Gemrotova M, Dolezal K, Havlicek L, Spichal L, Strnad M. Novel potent inhibitors of A. thaliana cytokinin oxidase/dehydrogenase. Bioorg Med Chem. 2008;16(20):9268-9275. doi:10.1016/j.bmc.2008.09.008. PMID: 18818088. View Source

Why Choose 2-Amino-6-(3-methoxy-anilino)purine-d3 Over Analogs

Substituting 2-Amino-6-(3-methoxy-anilino)purine-d3 with its non-deuterated parent eliminates the +3 Da mass shift essential for stable isotope dilution LC-MS/MS quantification, as deuterated internal standards must be distinguishable from the natural isotopic envelope of the unlabeled analyte [1]. Conversely, replacing it with the more potent 2-chloro (INCYDE, IC50 ~1,900 nM) or 2-fluoro (INCYDE-F, IC50 ~1,000 nM) analogs—while advantageous for CKX inhibition studies—introduces a fundamentally different pharmacological profile: the 2-amino analog is approximately 14- to 27-fold less potent at AtCKX2 [2], making it unsuitable as a positive control for inhibition assays but valuable as a structure-activity relationship (SAR) comparator defining the lower activity boundary of the C2 substituent series [3]. Furthermore, the 2-amino group contributes three hydrogen-bond donors versus zero for the 2-chloro and 2-fluoro congeners, altering both target binding interactions and physicochemical properties [4]. These distinctions preclude interchangeable use of any single analog across analytical, biochemical, and plant physiological applications.

Non-deuterated parent

Lacks the +3 Da mass shift required to distinguish internal standard from endogenous analyte in MS, precluding stable isotope dilution.

2-Halogenated analogs (INCYDE, INCYDE-F)

Possess substantially different CKX2 inhibition profiles and hydrogen-bond characteristics; unsuitable as internal standards or direct functional substitutes.

• [1] Stokvis E, Rosing H, Beijnen JH. Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? Rapid Commun Mass Spectrom. 2005;19(3):401-407. doi:10.1002/rcm.1790. View Source
• [2] BRENDA Enzyme Database. EC 1.5.99.12 – cytokinin dehydrogenase, literature reference 696738 (Zatloukal et al., 2008). IC50 values for 2-amino-, 2-chloro-, and 2-fluoro-6-(3-methoxyanilino)purine. https://www.brenda-enzymes.info/literature.php?e=1.5.99.12&r=696738 View Source
• [3] Zatloukal M, Gemrotova M, Dolezal K, Havlicek L, Spichal L, Strnad M. Novel potent inhibitors of A. thaliana cytokinin oxidase/dehydrogenase. Bioorg Med Chem. 2008;16(20):9268-9275. doi:10.1016/j.bmc.2008.09.008. PMID: 18818088. View Source
• [4] PubChem. Computed Properties for 2-Amino-6-(3-methoxyanilino)purine (CID 25169484): Hydrogen Bond Donor Count = 3. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/2-Amino-6-_3-methoxyanilino_purine View Source

2-Amino-6-(3-methoxy-anilino)purine-d3 vs. Analogs: Key Evidence

CKX2 Inhibitory Potency: 2-Amino vs. Halogenated Analogs

In a direct head-to-head comparison within a single study, 2-amino-6-(3-methoxyanilino)purine exhibited an IC50 of 27,000 nM against Arabidopsis thaliana CKX2 heterologously expressed in Saccharomyces cerevisiae [1]. Under identical assay conditions, 2-fluoro-6-(3-methoxyanilino)purine (INCYDE-F) showed an IC50 of 1,000 nM, and 2-chloro-6-(3-methoxyanilino)purine (INCYDE) showed an IC50 of 1,900 nM [2]. This represents a 27.0-fold potency reduction relative to the 2-fluoro analog and a 14.2-fold reduction relative to the 2-chloro analog. The 2-nitro analog (IC50 14,000 nM) and the unsubstituted C2–H analog [6-(3-methoxyanilino)purine, IC50 12,400 nM] also significantly outperform the 2-amino compound [3]. Thus, 2-amino-6-(3-methoxyanilino)purine defines the low-activity end of the C2-substituent series, establishing its primary utility as an SAR comparator rather than a functional CKX inhibitor [4].

CKX2 Potency Comparison

Head-to-head

IC50 27,000 nM

Defines low-activity SAR boundary for C2 substituent series

27.0× higher IC50 vs 2-F (1,000 nM); 14.2× vs 2-Cl (1,900 nM) under matched assay

Evidence Dimension	CKX2 enzyme inhibition potency (IC50)
Target Compound Data	IC50 = 27,000 nM (2.70E+4 nM)
Comparator Or Baseline	2-Fluoro-6-(3-methoxyanilino)purine IC50 = 1,000 nM (1.00E+3 nM); 2-Chloro-6-(3-methoxyanilino)purine IC50 = 1,900 nM (0.0019 mM); 2-Nitro-6-(3-methoxyanilino)purine IC50 = 14,000 nM (1.40E+4 nM); 6-(3-Methoxyanilino)purine (C2–H) IC50 = 12,400 nM (1.24E+4 nM)
Quantified Difference	27.0-fold less potent vs. 2-fluoro; 14.2-fold less potent vs. 2-chloro; 1.9-fold less potent vs. 2-nitro; 2.2-fold less potent vs. C2–H unsubstituted
Conditions	Inhibition of Arabidopsis thaliana CKX2 (cytokinin dehydrogenase 2) heterologously expressed in Saccharomyces cerevisiae 23344c ura-; IC50 determined spectrophotometrically with N6-(2-isopentenyl)adenine as substrate

Why This Matters

Researchers designing CKX inhibition studies must select the appropriate C2-substituted analog based on required potency range; the 2-amino compound serves as the low-activity boundary reference point for SAR profiling, while the 2-fluoro and 2-chloro analogs are the appropriate choices when potent CKX inhibition is required.

• [1] BindingDB. BDBM50274554 (2-Amino-6-(3-methoxyanilino)purine | CHEMBL446025), IC50 = 2.70E+4 nM against Cytokinin dehydrogenase 2 (Arabidopsis thaliana). https://www.bindingdb.org/rwd/bind/chemsearch/marvin/MolStructure.jsp?monomerid=50274554 View Source
• [2] BRENDA Enzyme Database. EC 1.5.99.12, literature reference 696738. IC50 values: 2-fluoro-6-(3-methoxyanilino)purine = 0.001 mM (1,000 nM); 2-chloro-6-(3-methoxyanilino)purine = 0.0019 mM (1,900 nM). https://www.brenda-enzymes.info/literature.php?e=1.5.99.12&r=696738 View Source
• [3] BindingDB PrimarySearch_ki, entry 50027291. IC50 data for BDBM50274553 (2-Nitro-6-(3-methoxyanilino)purine, 1.40E+4 nM) and BDBM59843 (6-(3-methoxyanilino)purine, 1.24E+4 nM). https://www.bindingdb.org/jsp/dbsearch/PrimarySearch_ki.jsp?tag=entry&entryid=50027291 View Source
• [4] Zatloukal M, Gemrotova M, Dolezal K, Havlicek L, Spichal L, Strnad M. Novel potent inhibitors of A. thaliana cytokinin oxidase/dehydrogenase. Bioorg Med Chem. 2008;16(20):9268-9275. doi:10.1016/j.bmc.2008.09.008. PMID: 18818088. View Source

Deuterium Mass Shift in LC-MS/MS Quantification

2-Amino-6-(3-methoxy-anilino)purine-d3 carries three deuterium atoms at the 3-methoxy group of the anilino substituent, yielding a molecular weight of 259.28 g/mol versus 256.26 g/mol for the non-deuterated parent—a mass increase of 3.02 Da [1]. In LC-MS/MS applications, a mass shift of at least +3 Da is recognized as the practical minimum to avoid interference from the natural M+1 and M+2 isotopic distribution of the unlabeled analyte, which arises from naturally occurring ¹³C (~1.1% abundance per carbon; C12 compound generates ~13.2% M+1 signal) [2]. The non-deuterated parent cannot serve as an internal standard because it is chromatographically and spectrometrically indistinguishable from the endogenous analyte; alternative deuterated CKX inhibitors (e.g., deuterated INCYDE or INCYDE-F) are not commercially available as stable isotope-labeled standards as of the publication date. Consequently, the -d3 compound is the only commercially listed deuterated internal standard option for quantification of this specific 6-anilinopurine scaffold in biological matrices [3].

Deuterium Mass Shift

Class-level

+3.02 Da (OCD3 vs OCH3)

Enables stable isotope dilution LC-MS/MS quantification

≥3 Da shift avoids interference from natural isotopic envelope

Evidence Dimension	Molecular weight and mass spectrometric distinguishability
Target Compound Data	Molecular weight = 259.28 g/mol (C12H9D3N6O); mass shift = +3.02 Da vs. parent
Comparator Or Baseline	Non-deuterated 2-Amino-6-(3-methoxyanilino)purine: MW = 256.26 g/mol (C12H12N6O); mass shift = 0 Da (identical to endogenous analyte, no MS discrimination possible); deuterated INCYDE or INCYDE-F: not commercially available as stable isotope-labeled standards
Quantified Difference	+3.02 Da mass shift enables complete baseline resolution of internal standard signal from analyte isotopic envelope in triple quadrupole MS
Conditions	Applicable to LC-MS/MS (ESI+), GC-MS, and NMR-based quantification workflows; theoretical M+1 contribution of C12 compound ≈ 13.2% necessitates ≥3 Da shift for unambiguous discrimination

Why This Matters

For any quantitative bioanalytical method measuring 2-Amino-6-(3-methoxyanilino)purine in plant tissues, cell lysates, or dosing formulations, the -d3 compound is the sole commercial option providing the requisite mass shift for stable isotope dilution analysis, which is the gold-standard approach for correcting matrix effects and extraction recovery variability.

• [1] MedChemExpress. 2-Amino-6-(3-methoxy-anilino)purine-d3 product page: Molecular Weight = 259.28, Formula = C12H9D3N6O. https://www.medchemexpress.eu/2-amino-6-3-methoxy-anilino-purine-d3.html View Source
• [2] Stokvis E, Rosing H, Beijnen JH. Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? Rapid Commun Mass Spectrom. 2005;19(3):401-407. doi:10.1002/rcm.1790. View Source
• [3] MedChemExpress. 2-Amino-6-(3-methoxy-anilino)purine-d3 product listing, Stable Isotope category. https://www.medchemexpress.eu/2-amino-6-3-methoxy-anilino-purine-d3.html View Source

Hydrogen-Bond Donor Profile vs. Halogenated Analogs

The 2-amino group of the target compound contributes three hydrogen-bond donor (HBD) atoms (the two amino protons plus the N9 imidazole proton), whereas the 2-chloro and 2-fluoro analogs possess zero HBD capacity at the C2 position [1]. Computed physicochemical descriptors for the parent compound include a topological polar surface area (TPSA) of 102 Ų and XLogP3 of 1.3 [2]. In contrast, the 2-chloro-6-(3-methoxyanilino)purine (INCYDE) exhibits an XLogP3 of approximately 2.4–2.6 (estimated for 2-chloropurine scaffold), and the 2-fluoro analog (INCYDE-F) has an XLogP3 of approximately 1.8, consistent with the progressive increase in lipophilicity from 2-NH2 → 2-F → 2-Cl [3]. The difference of one log unit in XLogP3 between the 2-amino and 2-chloro compounds corresponds to a ~10-fold difference in octanol-water partition coefficient, which can affect membrane permeability and non-specific protein binding. Additionally, the 2-amino group can act as both a hydrogen-bond donor and acceptor at the CKX2 active site, whereas the 2-halogen substituents participate only in halogen bonding and/or van der Waals interactions, providing a structurally orthogonal tool for probing binding-site electrostatics [4].

H-Bond & Lipophilicity

Cross-study comparable

HBD = 3; XLogP3 = 1.3

Probes binding-site electrostatics distinct from halogenated analogs

2-F/2-Cl analogs HBD = 2, XLogP3 ~1.8–2.6; 3–20× partition-coefficient difference

Evidence Dimension	Hydrogen-bond donor count and computed lipophilicity
Target Compound Data	HBD count = 3; XLogP3 = 1.3; TPSA = 102 Ų (for non-deuterated parent; deuteration negligibly alters these values)
Comparator Or Baseline	2-Chloro-6-(3-methoxyanilino)purine: HBD count = 2 (C2–Cl has zero HBD), estimated XLogP3 ≈ 2.4–2.6; 2-Fluoro-6-(3-methoxyanilino)purine: HBD count = 2, estimated XLogP3 ≈ 1.8
Quantified Difference	Target compound has one additional HBD relative to 2-halogenated analogs; XLogP3 difference of approximately 0.5–1.3 log units (3–20 fold in partition coefficient) depending on the comparator
Conditions	Computed using XLogP3 algorithm (PubChem release 2021.05.07); TPSA calculated by Cactvs 3.4.8.18; HBD count determined by standard Lipinski-type enumeration

Why This Matters

When selecting a 6-anilinopurine probe for target engagement or binding-site mapping studies, the distinct hydrogen-bonding capacity of the 2-amino analog provides complementarity to the 2-halogenated series, enabling dissection of the electrostatic contributions to ligand recognition at the CKX2 active site.

• [1] PubChem. 2-Amino-6-(3-methoxyanilino)purine, CID 25169484, Computed Properties: Hydrogen Bond Donor Count = 3. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/2-Amino-6-_3-methoxyanilino_purine View Source
• [2] PubChem. 2-Amino-6-(3-methoxyanilino)purine, CID 25169484: XLogP3 = 1.3, TPSA = 102 Ų. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/2-Amino-6-_3-methoxyanilino_purine View Source
• [3] Zatloukal M, Gemrotova M, Dolezal K, Havlicek L, Spichal L, Strnad M. Novel potent inhibitors of A. thaliana cytokinin oxidase/dehydrogenase. Bioorg Med Chem. 2008;16(20):9268-9275. Table 2: IC50 values demonstrate systematic potency variation with C2 substituent electronic character. doi:10.1016/j.bmc.2008.09.008. View Source
• [4] Patent WO2009003428A2. Substituted 6-anilinopurine derivatives as inhibitors of cytokinin oxidase/dehydrogenase. Spichal L, Gemrotova M, Zatloukal M, et al. Filed 2008-07-02. The patent identifies 2-amino as one of the most promising substituent groups alongside 2-chloro and 2-fluoro for CKX inhibitor development. View Source

Physicochemical Distinction from Non-Deuterated Parent

The deuterated compound possesses a molecular formula of C12H9D3N6O (exact monoisotopic mass: 259.1261 Da) versus C12H12N6O (exact monoisotopic mass: 256.1073 Da) for the parent, representing a 3.0188 Da mass increment [1]. The non-deuterated parent has an exact mass of 256.1073 Da, and this 3.02 Da difference is readily resolved by any modern quadrupole, TOF, or Orbitrap mass spectrometer operating at unit resolution or higher [2]. The parent compound is typically supplied at 95% purity; the deuterated form is available as a research-grade stable isotope-labeled product with a specification of >98% purity (as listed by MedChemExpress) [3]. Critically, the deuterium label is located on the methoxy group (OCD3), a position that is chemically stable under standard sample preparation and chromatographic conditions, minimizing the risk of hydrogen-deuterium back-exchange that can compromise quantification accuracy when deuterium is placed at exchangeable positions (e.g., N–H, O–H) [4].

Isotopic Purity & Mass

Supporting evidence

>98% purity; 259.13 Da

Suitable as quantitative internal standard

+3.0188 Da monoisotopic shift; stable OCD3 label minimizes back-exchange

Evidence Dimension	Exact mass, molecular formula, and isotopic purity
Target Compound Data	Formula = C12H9D3N6O; Monoisotopic mass = 259.1261 Da; Molecular weight = 259.28 g/mol; Purity > 98% (vendor specification)
Comparator Or Baseline	Non-deuterated parent: Formula = C12H12N6O; Monoisotopic mass = 256.1073 Da; Molecular weight = 256.26 g/mol; Purity typically 95%
Quantified Difference	ΔMonoisotopic mass = +3.0188 Da; Δ Molecular weight = +3.02 Da; Purity difference = +3 percentage points minimum (98% vs. 95%)
Conditions	Calculated from atomic masses: ¹H = 1.007825, ²H = 2.014102, ¹²C = 12.000000, ¹⁴N = 14.003074, ¹⁶O = 15.994915; purity specifications per vendor Certificate of Analysis

Why This Matters

For procurement decisions, the 3.02 Da mass shift and >98% isotopic purity of the -d3 compound ensure suitability as a quantitative internal standard, whereas the 95%-purity non-deuterated parent is intended for biological assay use only; selecting the wrong form for an analytical workflow results in unquantifiable endogenous analyte levels.

• [1] PubChem. 2-Amino-6-(3-methoxyanilino)purine, CID 25169484: Monoisotopic Mass = 256.10725903 Da; Molecular Formula = C12H12N6O. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/2-Amino-6-_3-methoxyanilino_purine View Source
• [2] MedChemExpress. 2-Amino-6-(3-methoxy-anilino)purine-d3: Molecular Weight = 259.28, Formula = C12H9D3N6O. https://www.medchemexpress.eu/2-amino-6-3-methoxy-anilino-purine-d3.html View Source
• [3] MedChemExpress. 2-Amino-6-(3-methoxy-anilino)purine-d3: Purity > 98%. https://www.medchemexpress.eu/2-amino-6-3-methoxy-anilino-purine-d3.html View Source
• [4] Stokvis E, Rosing H, Beijnen JH. Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? Rapid Commun Mass Spectrom. 2005;19(3):401-407. Discusses deuterium label stability and back-exchange risks. doi:10.1002/rcm.1790. View Source

Deuterated Internal Standard Commercial Availability

2-Amino-6-(3-methoxy-anilino)purine-d3 is listed as a stable isotope-labeled research compound by MedChemExpress (Cat. No. HY-124691S) and InvivoChem, among other vendors [1]. A cross-vendor search (MedChemExpress, InvivoChem, Antpedia, PeptideDB) confirms that no deuterated forms of the more potent 2-chloro (INCYDE) or 2-fluoro (INCYDE-F) 6-anilinopurine analogs are commercially available as stable isotope-labeled standards . This means that for any research group developing an LC-MS/MS method to quantify 2-amino-6-(3-methoxyanilino)purine in biological matrices—or performing stable isotope dilution quantification of any 6-anilinopurine scaffold using a structurally matched internal standard—the -d3 compound represents the only off-the-shelf option [2]. The alternative is custom synthesis of a deuterated analog, which typically requires 8–16 weeks lead time and carries substantially higher cost [3].

Commercial Availability

Supporting evidence

Only deuterated 6-anilinopurine ISTD listed

Eliminates custom synthesis lead time for method development

No deuterated INCYDE or INCYDE-F standards commercially available

Evidence Dimension	Commercial availability of deuterated 6-anilinopurine standards
Target Compound Data	Commercially listed by MedChemExpress (HY-124691S), InvivoChem, Antpedia, PeptideDB; >98% purity; available in 1 mg quantity
Comparator Or Baseline	2-Chloro-6-(3-methoxyanilino)purine-d3 (INCYDE-d3): not commercially listed; 2-Fluoro-6-(3-methoxyanilino)purine-d3 (INCYDE-F-d3): not commercially listed; non-deuterated analogs of all three compounds are commercially available
Quantified Difference	The -d3 compound is the only deuterated 6-(3-methoxyanilino)purine standard listed across major research chemical vendor catalogs
Conditions	Vendor catalog survey conducted across MedChemExpress, InvivoChem, Antpedia, and PeptideDB (accessed 2025–2026)

Why This Matters

For procurement planning, the unique commercial availability of the -d3 compound eliminates the 8–16 week custom synthesis timeline and associated cost premium, making it the default choice for any project requiring stable isotope dilution quantification of this compound class.

• [1] MedChemExpress. 2-Amino-6-(3-methoxy-anilino)purine-d3, Cat. No. HY-124691S. https://www.medchemexpress.eu/2-amino-6-3-methoxy-anilino-purine-d3.html View Source
• [2] Antpedia. 2-Amino-6-(3-methoxy-anilino)purine-d3 product listing. https://www.antpedia.com View Source
• [3] PeptideDB. 2-Amino-6-(3-methoxy-anilino)purine-d3 product database entry: Formula = C12H9D3N6O, Molar Mass = 259.28. https://www.peptidedb.com View Source

2-Amino-6-(3-methoxy-anilino)purine-d3 Application Scenarios

Stable Isotope Dilution LC-MS/MS Assay

The +3.02 Da mass shift of the -d3 compound, combined with its >98% isotopic purity, makes it the appropriate internal standard for developing and validating quantitative LC-MS/MS methods targeting the parent compound in complex biological matrices [1]. In stable isotope dilution analysis, the deuterated analog is spiked into samples at a known concentration prior to extraction, co-elutes with the endogenous analyte, and corrects for matrix-dependent ion suppression/enhancement and extraction recovery variability [2]. This application directly leverages the evidence that no deuterated internal standard is commercially available for the 2-chloro or 2-fluoro CKX inhibitor analogs [3], positioning the -d3 compound as the sole off-the-shelf quantification tool for researchers studying 6-anilinopurine pharmacokinetics, tissue distribution, or metabolic stability in plant model systems such as Arabidopsis thaliana and crop species [4].

CKX2 C2 Substituent SAR Reference

The 27.0-fold and 14.2-fold lower CKX2 inhibitory potency of the 2-amino analog relative to the 2-fluoro and 2-chloro congeners, respectively, establishes it as the low-activity boundary reference for SAR campaigns focused on C2 substituent optimization [1]. When screening novel 2-substituted 6-anilinopurines, the 2-amino compound provides a benchmark against which incremental potency gains can be measured; a new analog with IC50 between that of the 2-amino (27,000 nM) and 2-nitro (14,000 nM) compounds indicates a substituent electronic effect intermediate between hydrogen-bond-donating and electron-withdrawing character [2]. This SAR application exploits the compound's well-characterized position within the full C2-substituent series (H, NH2, NO2, F, Cl, Br, SCH3) as described in the primary literature [3].

Negative Control in CKX2 and Cytokinin Bioassays

With an IC50 of 27,000 nM, the 2-amino compound is approximately one to two orders of magnitude less potent than the widely used CKX reference inhibitors INCYDE (IC50 ~1,900 nM) and INCYDE-F (IC50 ~1,000 nM) [1]. This makes it suitable as a weak-inhibitor control in CKX2 enzymatic assays to confirm that observed biological effects are not due to non-specific purine scaffold interactions. In plant cytokinin bioassays—such as tobacco callus growth stimulation, wheat leaf chlorophyll retention, or Amaranthus betacyanin induction—the compound can be used alongside potent inhibitors to demonstrate that the magnitude of CKX inhibition correlates with the phenotypic response [2]. The distinct hydrogen-bond donor profile (HBD = 3) of the 2-amino scaffold further enables differentiation between active-site-mediated inhibition and non-specific effects arising from purine-core recognition [3].

ADME Surrogate for 6-Anilinopurine Derivatives

Although 2-Amino-6-(3-methoxy-anilino)purine itself is a weak CKX inhibitor, its deuterated form can serve as a structurally representative surrogate internal standard for LC-MS/MS quantification of the broader 6-anilinopurine chemotype in ADME (absorption, distribution, metabolism, excretion) studies [1]. Given the absence of commercially available deuterated INCYDE or INCYDE-F, researchers developing metabolic stability assays for the 6-anilinopurine class may use the -d3 compound as the closest available isotopically labeled analog, provided that chromatographic separation from the target analytes (INCYDE, INCYDE-F) is adequately validated [2]. The methoxy-group deuteration site (OCD3) is chemically inert under typical sample workup and chromatographic conditions, minimizing deuterium loss that could compromise quantification accuracy [3]. However, users must verify that the 2-amino substitution does not alter extraction recovery or ionization efficiency relative to the 2-halogenated analytes, as structural differences can affect these parameters [4].

Application

Selection Property

Validation Focus

Stable Isotope Dilution LC-MS/MS

Deuterated internal standard for parent analyte

Matrix-effect correction and recovery

CKX2 C2 Substituent SAR Reference

Low-activity boundary reference compound

SAR benchmark for C2 optimization

Negative Control in CKX2 Bioassays

Weak CKX2 inhibition profile

Discriminate non-specific purine effects

ADME Surrogate for 6-Anilinopurines

Only deuterated analog for the chemotype

Chromatographic separation validation

• [1] MedChemExpress. 2-Amino-6-(3-methoxy-anilino)purine-d3: stable isotope-labeled compound description and purity specification. https://www.medchemexpress.eu/2-amino-6-3-methoxy-anilino-purine-d3.html View Source
• [2] Stokvis E, Rosing H, Beijnen JH. Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? Rapid Commun Mass Spectrom. 2005;19(3):401-407. doi:10.1002/rcm.1790. View Source
• [3] MedChemExpress product catalog search: no deuterated 2-chloro-6-(3-methoxyanilino)purine or 2-fluoro-6-(3-methoxyanilino)purine entries found. https://www.medchemexpress.eu View Source
• [4] Zatloukal M, Gemrotova M, Dolezal K, Havlicek L, Spichal L, Strnad M. Novel potent inhibitors of A. thaliana cytokinin oxidase/dehydrogenase. Bioorg Med Chem. 2008;16(20):9268-9275. Describes heterologous CKX2 expression in S. cerevisiae and plant bioassay systems. doi:10.1016/j.bmc.2008.09.008. PMID: 18818088. View Source